Cas no 2138032-60-5 (4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid
• CAS No: 2138032-60-5
• MF: C₁₅H₁₇BrN₂O₄S
• MW: 401.275481939316
• CID: 6478005
• PubChem ID: 165501613
• Update Time: 2025-07-02

4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid
• 2138032-60-5
• EN300-1177875
• 4-bromo-2-{[(tert-butoxy)carbonyl](ethyl)amino}-1,3-benzothiazole-6-carboxylic acid

• Inchi： 1S/C15H17BrN2O4S/c1-5-18(14(21)22-15(2,3)4)13-17-11-9(16)6-8(12(19)20)7-10(11)23-13/h6-7H,5H2,1-4H3,(H,19,20)
• InChI Key： WOVRVQQZURVEIV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1N=C(N(C(=O)OC(C)(C)C)CC)S2

Computed Properties

• Exact Mass: 400.00924g/mol
• Monoisotopic Mass: 400.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 108Ų

Additional information on 4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid

Comprehensive Overview of 4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid (CAS No. 2138032-60-5)

4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid (CAS No. 2138032-60-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a bromo substituent and a tert-butoxycarbonyl (Boc) protected amine group makes this molecule a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the demand for benzothiazole derivatives has surged due to their potential therapeutic applications, particularly in oncology and neurodegenerative diseases. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize the efficacy and selectivity of such compounds. The carboxylic acid functionality in 4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

The compound's CAS No. 2138032-60-5 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global chemical databases. This is particularly important for researchers and manufacturers who need to adhere to stringent quality control standards. The Boc-protected amine group is a critical feature, as it provides stability during synthetic transformations while allowing for deprotection under mild acidic conditions, a strategy commonly employed in peptide and small-molecule synthesis.

From an industrial perspective, 4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid is often utilized in the development of high-throughput screening (HTS) libraries. These libraries are essential for identifying lead compounds in drug discovery programs. The compound's modular structure aligns with the growing trend of fragment-based drug design (FBDD), where smaller molecular fragments are assembled to create potent inhibitors or modulators of biological targets.

Environmental and sustainability considerations are also driving innovation in the synthesis of benzothiazole derivatives. Green chemistry principles, such as the use of catalytic reactions and biodegradable solvents, are being applied to minimize the ecological footprint of chemical production. The carboxylic acid moiety in this compound can be leveraged for conjugation with biocompatible polymers, opening doors to applications in drug delivery systems and biomaterials.

In summary, 4-bromo-2-{(tert-butoxy)carbonyl(ethyl)amino}-1,3-benzothiazole-6-carboxylic acid (CAS No. 2138032-60-5) represents a versatile and strategically important building block in modern chemical research. Its unique structural features and compatibility with diverse synthetic methodologies make it a valuable asset for scientists exploring new frontiers in medicinal chemistry, material science, and beyond.